rel-(1R,4S)-N-benzyl-4-phenylcyclohexan-1-amine hydrochloride

• IUPAC Name: N-benzyl-4-phenylcyclohexan-1-amine;hydrochloride
• InChI: InChI=1S/C19H23N.ClH/c1-3-7-16(8-4-1)15-20-19-13-11-18(12-14-19)17-9-5-2-6-10-17;/h1-10,18-20H,11-15H2;1H
• InChI Key: ULVYYRKMBSSCNY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=CC=CC=C2)NCC3=CC=CC=C3.Cl
• Molecular Formula: C19H24ClN
• Molecular Weight: 301.9 g/mol

Description

Rel-(1R,4S)-N-benzyl-4-phenylcyclohexan-1-amine hydrochloride is a cyclic amine which is used in a variety of scientific research applications. It is a derivative of the cyclohexanamine, which is a cyclic compound that contains a nitrogen atom in the center of the ring. The hydrochloride form of this compound is a white, crystalline powder that is soluble in water. This compound is used in a variety of research applications, including the synthesis of other compounds and the study of biochemical and physiological effects.

Scientific Research Applications

Rel-(1R,4S)-N-benzyl-4-phenylcyclohexan-1-amine hydrochloride is used in a variety of scientific research applications. It is used as a starting material in the synthesis of other compounds, such as N-benzyl-4-phenylcyclohexan-1-amine hydrochloride. This compound is also used in the study of biochemical and physiological effects, as well as in the study of drug metabolism and drug delivery systems.

Mechanism of Action

Rel-(1R,4S)-N-benzyl-4-phenylcyclohexan-1-amine hydrochloride is a cyclic amine that can act as a substrate for enzymes in the body. It is thought to act as an agonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and appetite. It is also thought to act as an agonist of the dopamine D2 receptor, which is involved in the regulation of motor activity, reward, and motivation.
Biochemical and Physiological Effects
Rel-(1R,4S)-N-benzyl-4-phenylcyclohexan-1-amine hydrochloride has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce anxiety and improve mood. It has also been shown to reduce inflammation and to have antioxidant and neuroprotective effects. In addition, it has been shown to have anti-cancer effects in animal models of cancer.

Advantages and Limitations for Lab Experiments

Rel-(1R,4S)-N-benzyl-4-phenylcyclohexan-1-amine hydrochloride is a useful compound for laboratory research. One of the advantages of using this compound is that it is relatively easy to synthesize and is available in a variety of forms, including the hydrochloride form. Additionally, this compound is relatively stable and has a low toxicity profile. The main limitation of this compound is that it is not water-soluble, so it must be dissolved in an organic solvent before use.

Future Directions

There are a number of potential future directions for the use of Rel-(1R,4S)-N-benzyl-4-phenylcyclohexan-1-amine hydrochloride in scientific research. One potential direction is to explore the potential therapeutic uses of this compound, such as its use in the treatment of anxiety and depression. Additionally, further research could be conducted on the biochemical and physiological effects of this compound, as well as its potential anti-cancer effects. Finally, further research could be conducted on the synthesis of this compound, with the goal of improving the efficiency and yield of the reaction.